Cas no 2096998-68-2 (5-Chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-B]pyridine)

• Product Name: 5-Chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-B]pyridine
• CAS No: 2096998-68-2
• MF: C₂₂H₃₆BClN₂O₂Si
• MW: 434.882946014404
• MDL: MFCD20487049
• CID: 4784385
• Update Time: 2026-02-27

5-Chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-B]pyridine Chemical and Physical Properties

Names and Identifiers

• 5-CHLORO-6-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1-(TRIISOPROPYLSILYL)-1H-PYRROLO[2,3-B]PYRIDINE
• KM5353
• 5-Chloro-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1-(triisopropylsilyl)-1H-pyrrolo[2,3-B]pyridine

• MDL： MFCD20487049
• Inchi： 1S/C22H36BClN2O2Si/c1-14(2)29(15(3)4,16(5)6)26-12-11-17-13-18(24)19(25-20(17)26)23-27-21(7,8)22(9,10)28-23/h11-16H,1-10H3
• InChI Key： VUUAOMHTOPOYDB-UHFFFAOYSA-N
• SMILES： ClC1C=C2C=CN(C2=NC=1B1OC(C)(C)C(C)(C)O1)[Si](C(C)C)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 434.233
• Monoisotopic Mass: 434.233
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3